[(19R)-10,19-diethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl] 4-piperidin-1-ylpiperidine-1-carboxylate
CAS No.: 1255644-71-3
Cat. No.: VC8339793
Molecular Formula: C33H38N4O6
Molecular Weight: 586.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1255644-71-3 |
|---|---|
| Molecular Formula | C33H38N4O6 |
| Molecular Weight | 586.7 g/mol |
| IUPAC Name | [(19R)-10,19-diethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl] 4-piperidin-1-ylpiperidine-1-carboxylate |
| Standard InChI | InChI=1S/C33H38N4O6/c1-3-22-23-16-21(43-32(40)36-14-10-20(11-15-36)35-12-6-5-7-13-35)8-9-27(23)34-29-24(22)18-37-28(29)17-26-25(30(37)38)19-42-31(39)33(26,41)4-2/h8-9,16-17,20,41H,3-7,10-15,18-19H2,1-2H3/t33-/m1/s1 |
| Standard InChI Key | UWKQSNNFCGGAFS-MGBGTMOVSA-N |
| Isomeric SMILES | CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)[C@]4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)N6CCC(CC6)N7CCCCC7 |
| SMILES | CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)C4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)N6CCC(CC6)N7CCCCC7 |
| Canonical SMILES | CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)C4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)N6CCC(CC6)N7CCCCC7 |
Introduction
Chemical Identity
| Property | Details |
|---|---|
| IUPAC Name | [(19R)-10,19-diethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl] 4-piperidin-1-ylpiperidine-1-carboxylate |
| Molecular Formula | |
| Molecular Weight | 392.411 g/mol |
| CAS Number | 647852-82-2 |
| DSSTox Substance ID | DTXSID90538620 |
| UNII Code | 9P899M3X4E |
Structural Features
This compound is a pentacyclic molecule containing:
-
Two nitrogen atoms in its core structure.
-
A piperidine-based ester functional group.
-
Hydroxyl and keto groups contributing to its chemical reactivity.
The molecule's stereochemistry is defined by the -configuration at specific chiral centers (e.g., the 19th carbon atom).
Synthesis and Derivatives
While the exact synthesis route for this compound is not detailed in the provided sources, compounds with similar structures are often derived through multi-step organic synthesis involving:
-
Cyclization reactions to form the pentacyclic core.
-
Functional group modifications to introduce hydroxyl and keto groups.
-
Esterification reactions to attach piperidine derivatives.
Potential Applications
-
Pharmacological Activity:
-
The compound's structural similarity to other heterocyclic molecules suggests potential activity as an inhibitor of biological targets like enzymes or transporters (e.g., dopamine or norepinephrine transporters) .
-
It may also exhibit antimicrobial or anticancer properties due to its functional groups and rigid framework .
-
-
Research Use:
-
This compound can serve as a scaffold for designing new drugs or studying receptor-ligand interactions.
-
Spectroscopic Analysis
Compounds of this type are typically characterized using:
-
NMR Spectroscopy: To confirm stereochemistry and identify functional groups.
-
Mass Spectrometry (MS): For molecular weight determination.
-
Infrared (IR) Spectroscopy: To detect hydroxyl and keto groups.
Computational Descriptors
The calculated molecular descriptors (e.g., polar surface area) can provide insights into the compound's solubility and permeability.
Comparative Analysis
| Feature | [(19R)-...] Compound | Similar Compounds (e.g., SN-38) |
|---|---|---|
| Core Structure | Pentacyclic with diaza and oxa elements | Pentacyclic with lactone functionality |
| Biological Activity | Potential transporter inhibition | Topoisomerase I inhibition |
| Applications | Drug discovery scaffold | Anticancer agent |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume